Cas no 452105-36-1 ((αS)-α-(Aminomethyl)-4-morpholineethanol)

(αS)-α-(Aminomethyl)-4-morpholineethanol structure
452105-36-1 structure
Product Name:(αS)-α-(Aminomethyl)-4-morpholineethanol
CAS No:452105-36-1
MF:C7H16N2O2
MW:160.214141845703
CID:929845
PubChem ID:1380975
Update Time:2025-04-19

(αS)-α-(Aminomethyl)-4-morpholineethanol Chemical and Physical Properties

Names and Identifiers

    • (S)-1-Amino-3-morpholinopropan-2-ol
    • 4-MORPHOLINEETHANOL, Α-(AMINOMETHYL)-, (ΑS)-
    • 4-Morpholineethanol,alpha-(aminomethyl)-,(alphaS)-(9CI)
    • (2S)-1-amino-3-(morpholin-4-yl)propan-2-ol
    • (S)-1-amino-3-morpholin-4-yl-propan-2-ol
    • 1-amino-3-(4-morpholinyl)-2-(S)-propanol
    • AK118877
    • FT-0686262
    • SureCN2780188
    • (2S)-1-amino-3-morpholin-4-ylpropan-2-ol
    • YSGPOQDTHDLUGE-ZETCQYMHSA-N
    • 6233AB
    • AKOS016000423
    • CTA10536
    • 452105-36-1
    • CS-14341
    • AMY9186
    • DB-344907
    • DTXSID60362510
    • CS-M1544
    • SCHEMBL2780188
    • (αS)-α-(Aminomethyl)-4-morpholineethanol
    • MDL: MFCD08059563
    • Inchi: 1S/C7H16N2O2/c8-5-7(10)6-9-1-3-11-4-2-9/h7,10H,1-6,8H2/t7-/m0/s1
    • InChI Key: YSGPOQDTHDLUGE-ZETCQYMHSA-N
    • SMILES: O1CCN(CC1)C[C@H](CN)O

Computed Properties

  • Exact Mass: 160.121177757g/mol
  • Monoisotopic Mass: 160.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.7
  • XLogP3: -1.7

(αS)-α-(Aminomethyl)-4-morpholineethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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